Cas no 866866-44-6 (5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,5-dimethylphenyl)thiophene-2,4-diamine)

• Product Name: 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,5-dimethylphenyl)thiophene-2,4-diamine
• CAS No: 866866-44-6
• MF: C₂₅H₂₁ClN₂O₃S₂
• MW: 497.028842687607
• CID: 6152627
• PubChem ID: 2144823
• Update Time: 2025-06-14

5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,5-dimethylphenyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,5-dimethylphenyl)thiophene-2,4-diamine
• F1607-0054
• [3-amino-4-(4-chlorophenyl)sulfonyl-5-(2,5-dimethylanilino)thiophen-2-yl]-phenylmethanone
• (3-amino-4-((4-chlorophenyl)sulfonyl)-5-((2,5-dimethylphenyl)amino)thiophen-2-yl)(phenyl)methanone
• 866866-44-6
• AKOS001850263

• Inchi： 1S/C25H21ClN2O3S2/c1-15-8-9-16(2)20(14-15)28-25-24(33(30,31)19-12-10-18(26)11-13-19)21(27)23(32-25)22(29)17-6-4-3-5-7-17/h3-14,28H,27H2,1-2H3
• InChI Key： DABCPUDFQDWBIT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C(=C(C(C2C=CC=CC=2)=O)SC=1NC1C=C(C)C=CC=1C)N)(=O)=O

Computed Properties

• Exact Mass: 496.0682126g/mol
• Monoisotopic Mass: 496.0682126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,5-dimethylphenyl)thiophene-2,4-diamine

Comprehensive Overview of 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,5-dimethylphenyl)thiophene-2,4-diamine (CAS No. 866866-44-6)

The compound 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,5-dimethylphenyl)thiophene-2,4-diamine (CAS No. 866866-44-6) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its complex structure, featuring a thiophene core substituted with benzoyl, 4-chlorobenzenesulfonyl, and 2,5-dimethylphenyl groups, makes it a subject of interest for researchers exploring novel bioactive compounds and advanced materials. This article delves into its properties, synthesis, and potential applications, while addressing common queries and trends in the field.

One of the key features of 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,5-dimethylphenyl)thiophene-2,4-diamine is its unique molecular architecture. The presence of a thiophene ring, a heterocyclic compound containing sulfur, contributes to its electronic and structural versatility. The benzoyl and 4-chlorobenzenesulfonyl moieties enhance its reactivity and potential for forming derivatives, while the 2,5-dimethylphenyl group adds steric bulk, influencing its binding properties. Researchers often search for "thiophene derivatives in drug discovery" or "sulfonyl-containing compounds in medicinal chemistry," highlighting the relevance of this compound in cutting-edge research.

In recent years, the demand for sulfonamide-based compounds has surged due to their widespread use in pharmaceuticals, particularly as enzyme inhibitors or antimicrobial agents. The 4-chlorobenzenesulfonyl group in CAS No. 866866-44-6 aligns with this trend, as sulfonamides are known for their bioactivity. Questions like "How do sulfonyl groups affect drug potency?" or "What are the latest advances in thiophene chemistry?" are frequently encountered in academic forums and search engines, underscoring the importance of such compounds in modern science.

The synthesis of 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,5-dimethylphenyl)thiophene-2,4-diamine typically involves multi-step organic reactions, including sulfonylation, acylation, and amination processes. These methods are often optimized for yield and purity, as impurities can significantly impact the compound's performance in downstream applications. Researchers and manufacturers frequently inquire about "efficient synthesis routes for complex thiophene derivatives" or "scaling up sulfonamide production," reflecting the practical challenges associated with this compound.

Beyond pharmaceuticals, CAS No. 866866-44-6 has potential applications in material science, particularly in the development of organic semiconductors and photovoltaic materials. The thiophene core is a common building block in conductive polymers, and the addition of benzoyl and sulfonyl groups can fine-tune electronic properties. Searches for "thiophene-based materials for solar cells" or "designing organic electronic components" are on the rise, indicating growing interest in this area.

Safety and handling of 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,5-dimethylphenyl)thiophene-2,4-diamine are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Queries like "safe handling of sulfonamide compounds" or "storage conditions for thiophene derivatives" are common among laboratory personnel, emphasizing the need for clear guidelines.

In conclusion, 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2,5-dimethylphenyl)thiophene-2,4-diamine (CAS No. 866866-44-6) represents a fascinating intersection of chemistry, pharmacology, and materials science. Its multifaceted structure and functional groups make it a valuable candidate for further research and development. As interest in heterocyclic compounds and sulfonamide chemistry continues to grow, this compound is poised to play a pivotal role in addressing contemporary scientific challenges and industrial needs.